Cas no 1247376-44-8 (ethyl 2-amino-4-fluoro-5-methoxybenzoate)

• Product Name: ethyl 2-amino-4-fluoro-5-methoxybenzoate
• CAS No: 1247376-44-8
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• MDL: MFCD16159160
• CID: 4580435
• PubChem ID: 61992346
• Update Time: 2025-10-22

ethyl 2-amino-4-fluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-methoxybenzoate
• EN300-111506
• AKOS011267520
• G74314
• DB-429916
• SCHEMBL17241781
• ethyl2-amino-4-fluoro-5-methoxybenzoate
• Z905174292
• 1247376-44-8

• MDL： MFCD16159160
• Inchi： 1S/C10H12FNO3/c1-3-15-10(13)6-4-9(14-2)7(11)5-8(6)12/h4-5H,3,12H2,1-2H3
• InChI Key： FVGGZVBYTCGIED-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(OC)=C(F)C=C1N

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 2-amino-4-fluoro-5-methoxybenzoate

Comprehensive Overview of Ethyl 2-Amino-4-Fluoro-5-Methoxybenzoate (CAS No. 1247376-44-8)

Ethyl 2-amino-4-fluoro-5-methoxybenzoate (CAS No. 1247376-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluoro and methoxy substituents, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "ethyl 2-amino-4-fluoro-5-methoxybenzoate synthesis", "CAS 1247376-44-8 applications", and "fluoro-substituted benzoate derivatives", reflecting its relevance in modern chemical innovation.

The molecular structure of ethyl 2-amino-4-fluoro-5-methoxybenzoate features a benzoate core with strategic functional groups that enhance its reactivity and selectivity. The presence of the amino group at the 2-position, combined with the fluoro and methoxy groups at the 4- and 5-positions, respectively, allows for diverse chemical modifications. This versatility aligns with trending topics such as "green chemistry" and "sustainable synthesis", as researchers explore eco-friendly routes to optimize its production. Common queries like "how to purify ethyl 2-amino-4-fluoro-5-methoxybenzoate" or "solubility of CAS 1247376-44-8" highlight practical challenges addressed in recent studies.

In pharmaceutical applications, ethyl 2-amino-4-fluoro-5-methoxybenzoate serves as a precursor for bioactive molecules, particularly in the development of small-molecule inhibitors and antibacterial agents. Its structural motifs are often linked to "drug discovery" and "medicinal chemistry", areas where precision in functional group placement is critical. Recent publications have explored its role in kinase inhibitors, a hot topic in oncology research. Searches for "CAS 1247376-44-8 in drug design" or "fluoro-benzoates in medicine" underscore its interdisciplinary importance.

From an analytical perspective, advanced techniques such as HPLC, NMR, and mass spectrometry are employed to characterize ethyl 2-amino-4-fluoro-5-methoxybenzoate. Quality control is a recurring theme in user queries, with terms like "purity standards for CAS 1247376-44-8" and "spectroscopic data of ethyl 2-amino-4-fluoro-5-methoxybenzoate" frequently appearing in scientific forums. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale applications.

Beyond pharmaceuticals, ethyl 2-amino-4-fluoro-5-methoxybenzoate finds utility in material science, where its derivatives contribute to advanced polymers and functional coatings. The integration of fluoro groups into materials is a growing trend, driven by demands for high-performance and environmentally resistant products. Searches for "CAS 1247376-44-8 in materials" or "benzoate-based additives" reflect this expanding niche.

Regulatory and safety profiles of ethyl 2-amino-4-fluoro-5-methoxybenzoate are also critical to its adoption. While not classified as hazardous, proper handling protocols are emphasized in literature, addressing queries like "storage conditions for CAS 1247376-44-8". The compound’s compatibility with REACH and other global standards ensures its accessibility for international research collaborations.

In summary, ethyl 2-amino-4-fluoro-5-methoxybenzoate (CAS No. 1247376-44-8) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug development to material engineering—coupled with its structural ingenuity, position it as a compound of enduring relevance. As innovation accelerates, this molecule will likely remain a focal point for researchers addressing challenges in sustainability, efficiency, and molecular design.